Cas no 42908-64-5 (2-Ethyl-5-hexylthiophene)

2-Ethyl-5-hexylthiophene structure
2-Ethyl-5-hexylthiophene structure
Product Name:2-Ethyl-5-hexylthiophene
CAS No:42908-64-5
MF:C12H20S
MW:196.352202415466
CID:2669089
Update Time:2023-08-06

2-Ethyl-5-hexylthiophene Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-5-hexylthiophene
    • Thiophene, 2-ethyl-5-hexyl-
    • PYNYXKXRWYDSDB-UHFFFAOYSA-N
    • Inchi: 1S/C12H20S/c1-3-5-6-7-8-12-10-9-11(4-2)13-12/h9-10H,3-8H2,1-2H3
    • InChI Key: PYNYXKXRWYDSDB-UHFFFAOYSA-N
    • SMILES: S1C(CC)=CC=C1CCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 122
  • Topological Polar Surface Area: 28.2
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